Cas no 1253792-38-9 (tert-butyl 3-nitropyrazole-1-carboxylate)

• Product Name: tert-butyl 3-nitropyrazole-1-carboxylate
• CAS No: 1253792-38-9
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD19443336
• CID: 1016425
• PubChem ID: 70700733
• Update Time: 2025-09-21

tert-butyl 3-nitropyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-nitro-1H-pyrazole-1-carboxylate
• AK-89958
• ANW-67118
• CTK8C1712
• KB-260483
• tert-butyl 3-nitropyrazole-1-carboxylate
• AKOS016006571
• SCHEMBL20503558
• CS-0334728
• 1253792-38-9
• DTXSID80743529
• AS-41247
• A850177
• Tert-butyl 3-nitro-1H-pyrazole-1-carboxylate, 98%
• tert-Butyl3-nitro-1H-pyrazole-1-carboxylate
• AMY26587

• MDL： MFCD19443336
• Inchi： 1S/C8H11N3O4/c1-8(2,3)15-7(12)10-5-4-6(9-10)11(13)14/h4-5H,1-3H3
• InChI Key： AGZUFOMLMOFXKJ-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC([N+](=O)[O-])=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives